Cas no 505065-03-2 (<br>N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide)

• Product Name: <br>N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide
• CAS No: 505065-03-2
• MF: C₂₃H₁₉N₅O₃S
• MW: 445.493663072586
• CID: 3076602
• PubChem ID: 3145857
• Update Time: 2025-05-30

<br>N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide
• 505065-03-2
• N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• N-(4-Nitrophenyl)-2-((4-phenyl-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS000569531

• MDL： MFCD02743985
• Inchi： 1S/C23H19N5O3S/c1-16-6-5-7-17(14-16)22-25-26-23(27(22)19-8-3-2-4-9-19)32-15-21(29)24-18-10-12-20(13-11-18)28(30)31/h2-14H,15H2,1H3,(H,24,29)
• InChI Key： XRMKUGJLKGPRNU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CC=C(C)C=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 445.12086066Da
• Monoisotopic Mass: 445.12086066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 131Ų

Additional information on <br>N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide

Introduction to N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-ac etamide (CAS No. 505065-03-2)

N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical and chemical research. This compound, identified by the CAS number 505065-03-2, has garnered attention due to its unique chemical properties and the promising applications it holds within the scientific community.

The molecular architecture of this compound features a combination of aromatic rings and heterocyclic structures, which are well-known for their role in medicinal chemistry. Specifically, the presence of a nitro group on the phenyl ring and a triazolylsulfanyl moiety attached to an acetamide group contributes to its complex reactivity and functionality. Such structural elements are often explored for their potential in modulating biological pathways and interactions.

In recent years, there has been a growing interest in developing novel compounds that can serve as scaffolds for drug discovery. The N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide structure presents an intriguing candidate for such studies due to its ability to incorporate various functional groups while maintaining stability. This makes it a valuable tool for chemists and biologists who are seeking to design molecules with specific pharmacological properties.

The nitro group in the molecule is particularly noteworthy as it can participate in hydrogen bonding and influence the electronic properties of the aromatic system. This feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the triazolylsulfanyl moiety introduces a sulfur atom, which can serve as a point of interaction with biological targets such as enzymes or receptors. These interactions are critical for understanding how a drug might exert its effects within a biological system.

Recent research has begun to explore the synthetic pathways that can be used to produce derivatives of this compound efficiently. The synthesis of complex molecules like N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide requires careful planning and precise control over reaction conditions. Advances in synthetic methodologies have enabled scientists to access these molecules with greater ease, opening up new avenues for exploration in medicinal chemistry.

The potential applications of this compound extend beyond mere academic curiosity. In the context of drug development, it serves as a building block that can be modified to create new therapeutic agents. For instance, by altering the substituents on the phenyl rings or introducing additional functional groups, researchers can fine-tune the properties of the molecule to target specific diseases or biological processes.

The triazolylsulfanyl group is particularly interesting because it combines two heterocyclic systems into one entity. Triazoles are known for their stability and ability to form strong bonds with biological targets, while sulfur-containing compounds often exhibit unique chemical reactivity that can be leveraged in drug design. The combination of these features makes N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide a versatile molecule with broad applicability.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Researchers have observed interesting interactions between derivatives of this molecule and various biological targets, suggesting that it could be developed into a lead compound for further optimization. Such findings are crucial for advancing drug discovery efforts and bringing new treatments to patients in need.

The study of such complex molecules also contributes to our fundamental understanding of how chemical structures influence biological activity. By examining the relationship between structure and function, scientists can gain insights into the mechanisms by which drugs work and how they might be improved. This knowledge is essential for designing more effective and safer medications.

As research continues to progress, it is likely that new synthetic routes and applications for N-(4-Nitro-phenyl)-2-(4-phenyl-5-m-tolyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide will be discovered. The combination of its structural features and its potential as a pharmacological scaffold make it an exciting subject for further investigation. The continued exploration of this compound will undoubtedly contribute valuable advancements to both chemistry and medicine.